Cas no 79975-06-7 ( )

• Product name: &nbsp
• CAS No: 79975-06-7
• MF: C₁₅H₂₁N₃O₂
• MW: 275.34614
• CID: 984960
• PubChem ID: 337919

  Chemical and Physical Properties

Names and Identifiers

• 2-[2-[2-(dimethylamino)ethyl-methylamino]ethyl]isoindole-1,3-dione
• 2-[2-[2-dimethylaminoethyl(methyl)amino]ethyl]isoindole-1,3-dione
• AC1L7MQ8
• N,N,N'-trimethyl-N'-(2-(N-phthalimido)ethyl)ethylenediamine
• N,N,N'-trimethyl-N'-[2-(N-phthalimido)ethyl]ethylenediamine
• NSC358124
• 2-(2-{[2-(Dimethylamino)ethyl](methyl)amino}ethyl)-1H-isoindole-1,3(2H)-dione
• 79975-06-7
• DTXSID80320334
• NSC-358124
•  

• Inchi： InChI=1S/C15H21N3O2/c1-16(2)8-9-17(3)10-11-18-14(19)12-6-4-5-7-13(12)15(18)20/h4-7H,8-11H2,1-3H3
• InChI Key： HQFMONJVKGNTCY-UHFFFAOYSA-N
• SMILES： CN(C)CCN(C)CCN1C(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 275.16353
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.9Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 43.86
• LogP: 0.71390